![molecular formula C13H18N2O2 B1477443 2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one CAS No. 2097944-27-7](/img/structure/B1477443.png)
2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
Overview
Description
“2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” is a chemical compound that belongs to the class of benzoxazepine derivatives . It has a linear formula of C10H13ClN2O2 .
Synthesis Analysis
The synthesis of benzoxazepine derivatives, including “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one”, can be achieved by the reaction of 2-aminophenols with alkynones in 1,4-dioxane at 100 °C . This synthetic protocol allows for the preparation of a series of benzoxazepine derivatives .Molecular Structure Analysis
The molecular structure of “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” can be represented by the linear formula C10H13ClN2O2 . More detailed structural analysis would require additional resources such as spectroscopic data or crystallographic studies.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “2-amino-1-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one” involve the reaction of 2-aminophenols with alkynones . Mechanistic experiments indicate that the hydroxy proton of the aminophenol plays a crucial role in the formation of an alkynylketimine intermediate that undergoes 7-endo-dig cyclization .Scientific Research Applications
Process Development and Scale-Up
The benzoxazepine core, a crucial structural feature in several kinase inhibitors, is highlighted in the scalable synthesis process of a benzoxazepine-containing mTOR inhibitor. This synthesis involves distinct chemical fragments, including the tetrahydrobenzo[f][1,4]oxazepine core, demonstrating the compound's utility in creating complex therapeutic agents (Naganathan et al., 2015).
Stereocontrolled Synthesis
A method for the stereocontrolled synthesis of tetrahydrobenzo[f][1,4]oxazepines showcases the compound's versatility in drug-like molecule development. This synthesis allows for combinatorial introduction of diversity points, underscoring the compound's potential in medicinal chemistry (Banfi et al., 2013).
Heterocyclic Chemistry
Research on the synthesis and identification of oxazepine derivatives from 2-aminobenzimidazole emphasizes the compound's role in producing a variety of heterocyclic compounds, which are pivotal in the development of new pharmaceuticals (Adnan et al., 2014).
Biomass-Involved Synthesis
An innovative method involves the biomass-derived synthesis of benzo-fused N-heterocycles, including dibenzo[b,e][1,4]oxazepines. This approach highlights the compound's role in sustainable chemical synthesis, leveraging renewable resources to create complex heterocycles (Zhang et al., 2015).
Spectroscopic and X-ray Diffraction Studies
Studies on benzimidazole-tethered oxazepine heterocyclic hybrids, synthesized from N-alkylated benzimidazole 2-carboxaldehyde, provide insights into the compound's structural and electronic properties. These studies are crucial for understanding the compound's potential applications in nonlinear optical (NLO) materials and other advanced materials (Almansour et al., 2016).
properties
IUPAC Name |
2-amino-1-(7-methyl-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-9-3-4-12-11(7-9)8-15(5-6-17-12)13(16)10(2)14/h3-4,7,10H,5-6,8,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYKISXAXFPRVDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OCCN(C2)C(=O)C(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.